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Compound Name: 3-Methylisoxazol-4-amine

Cat. No.: B1355365 Get Quote

Introduction: The Isoxazole Moiety as a Privileged
Structure in Drug Discovery
The isoxazole ring, a five-membered heterocycle containing adjacent nitrogen and oxygen

atoms, represents a cornerstone in the edifice of medicinal chemistry. Its unique electronic

properties, metabolic stability, and ability to engage in a variety of non-covalent interactions

have cemented its status as a "privileged scaffold." This versatile building block is present in a

wide array of approved drugs and clinical candidates, demonstrating a remarkable spectrum of

biological activities, including anti-inflammatory, antimicrobial, anticancer, and central nervous

system (CNS) effects. Within this important class of heterocycles, 3-Methylisoxazol-4-amine
serves as a critical and highly versatile starting material for the synthesis of a diverse range of

bioactive molecules. This application note will provide an in-depth technical guide on the

applications of 3-Methylisoxazol-4-amine in medicinal chemistry, complete with detailed

synthetic protocols, structure-activity relationship (SAR) insights, and an exploration of its role

in the development of targeted therapeutics.

Core Synthetic Strategies: Accessing the 3-
Methylisoxazol-4-amine Scaffold
The utility of any building block is fundamentally dependent on its accessibility. While various

methods for the synthesis of substituted isoxazoles exist, a common and reliable route to 3-
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Methylisoxazol-4-amine proceeds through the construction of the isoxazole ring followed by

the introduction of the amine functionality, often via the reduction of a nitro group.

3,5-Dimethyl-4-nitroisoxazole 3-Methyl-4-nitro-5-styrylisoxazole
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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